Cas no 17075-21-7 (Isoquinoline,1-(methylsulfonyl)-)

• Product Name: Isoquinoline,1-(methylsulfonyl)-
• CAS No: 17075-21-7
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 232847
• PubChem ID: 292496
• Update Time: 2025-10-31

Isoquinoline,1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1-(methylsulfonyl)-
• 1-methylsulfonylisoquinoline
• 1-(methylsulfonyl)isoquinoline
• 1-methanesulfonyl-isoquinoline
• 1-Methylsulfonyl-isochinolin
• 1-methylsulphonylisoquinoline
• AC1L6I4C
• AC1Q6UYM
• CTK4D3701
• KST-1B0953
• NSC158303
• VSYAIJANWKDHIV-UHFFFAOYSA-N
• NSC-158303
• DTXSID40303426
• SCHEMBL10401348
• EN300-7539838
• 17075-21-7
• 1-METHANESULFONYLISOQUINOLINE

• Inchi： 1S/C10H9NO2S/c1-14(12,13)10-9-5-3-2-4-8(9)6-7-11-10/h2-7H,1H3
• InChI Key： VSYAIJANWKDHIV-UHFFFAOYSA-N
• SMILES： S(C)(C1C2C=CC=CC=2C=CN=1)(=O)=O

Computed Properties

• Exact Mass: 207.03547
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 47.03
• LogP: 2.71910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Isoquinoline,1-(methylsulfonyl)-

Isoquinoline,1-(methylsulfonyl)- (CAS No. 17075-21-7): A Comprehensive Overview of Its Properties and Applications

Isoquinoline,1-(methylsulfonyl)-, with the CAS No. 17075-21-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The addition of a methylsulfonyl group enhances its reactivity and potential utility in various synthetic pathways. Researchers and industries are increasingly exploring its properties due to its unique structural features and functional versatility.

In recent years, the demand for isoquinoline derivatives has surged, driven by their role in drug discovery and material science. Isoquinoline,1-(methylsulfonyl)- is particularly notable for its potential as a building block in the synthesis of bioactive molecules. Its methylsulfonyl moiety is a key functional group that can participate in cross-coupling reactions, making it valuable for constructing complex molecular architectures. This aligns with the growing trend in green chemistry and sustainable synthesis, where efficient and selective reactions are prioritized.

One of the most frequently asked questions about CAS No. 17075-21-7 is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Its stability at room temperature makes it a practical choice for long-term storage, a feature highly valued by researchers working on high-throughput screening and medicinal chemistry projects.

The isoquinoline core of this compound is a hotspot for structure-activity relationship (SAR) studies. By modifying the methylsulfonyl group or the isoquinoline ring, scientists can tailor its properties for specific applications. For instance, recent publications have highlighted its potential in designing kinase inhibitors, a class of compounds widely investigated for their therapeutic effects in cancer and inflammatory diseases. This has led to a spike in searches for "isoquinoline sulfonamide derivatives" and "methylsulfonyl isoquinoline uses," reflecting the compound's relevance in cutting-edge research.

Another area of interest is the compound's role in photocatalysis and organic electronics. The methylsulfonyl group can influence the electronic properties of the isoquinoline ring, making it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic materials. As the push for renewable energy solutions intensifies, such applications are likely to drive further exploration of CAS No. 17075-21-7 and related compounds.

From a synthetic perspective, Isoquinoline,1-(methylsulfonyl)- offers advantages in multicomponent reactions and cascade transformations. Its ability to act as both an electrophile and a nucleophile expands its utility in constructing heterocyclic frameworks. This versatility is particularly appealing in the context of fragment-based drug design, where rapid assembly of diverse molecular scaffolds is essential.

In conclusion, Isoquinoline,1-(methylsulfonyl)- (CAS No. 17075-21-7) is a compound of immense scientific and industrial potential. Its unique structural attributes, combined with its applicability in drug discovery, material science, and green chemistry, make it a subject of ongoing research. As interest in isoquinoline derivatives and sulfonamide-based compounds continues to grow, this compound is poised to play a pivotal role in advancing these fields.